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Compound of Interest

Compound Name: Sodium amalgam

Cat. No.: B078929

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The mercury cell process for chloralkali electrolysis is largely obsolete due to the
extreme toxicity of mercury and its detrimental environmental impact. This document is
intended for research and educational purposes only and should be handled with extreme
caution under strict safety protocols by trained professionals.

Introduction

The chloralkali process is a cornerstone of the chemical industry, producing chlorine (Clz) and
sodium hydroxide (NaOH), two essential commodity chemicals. Historically, the mercury cell
process, also known as the Castner-Kellner process, was a significant method for this
production. This process is notable for producing highly pure, concentrated sodium hydroxide
directly from the cell. The key to this process is the use of a liquid mercury cathode, which
forms a sodium amalgam (Na-Hg) with the sodium ions produced during electrolysis. This
amalgam is then decomposed in a separate reactor to yield sodium hydroxide, hydrogen gas,
and regenerated mercury.

These notes provide a detailed overview of the application of sodium amalgam in chloralkali
electrolysis, including quantitative operational parameters, detailed experimental protocols for a
laboratory setting, and safety precautions.

Process Chemistry
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The overall process can be divided into two main stages: the electrolysis of brine in the
mercury cell and the decomposition of the sodium amalgam.

2.1. Electrolysis in the Mercury Cell

In the electrolytic cell, a saturated brine solution (aqueous NaCl) is subjected to a direct electric
current.

e Anode Reaction: Chloride ions are oxidized to form chlorine gas. 2Cl-(aq) — Clz(g) + 2e~

o Cathode Reaction: Sodium ions are reduced at the surface of the liquid mercury cathode,
forming a sodium-mercury amalgam. Na*(aq) + nHg(l) + e~ - NaHgn(l)

2.2. Decomposition of Sodium Amalgam

The sodium amalgam is then transferred to a separate reactor, called a decomposer, where it
reacts with purified water.

o Decomposer Reaction: The sodium in the amalgam reacts with water to produce sodium
hydroxide, hydrogen gas, and mercury, which is then recycled back to the electrolytic cell.
2NaHgn(l) + 2H20(l) — 2NaOH(aq) + Hz(g) + 2nHg(l)

Quantitative Data and Operating Parameters

The efficiency and product quality of the mercury cell process are highly dependent on several
key operating parameters. The following tables summarize typical quantitative data for this
process.

Table 1: Brine and Electrolyte Specifications
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Parameter Value Notes

Approaching saturation is
Brine Concentration 270 - 320 g/L NaCl preferred to lower electrical

resistivity.[1]

. o ) Acidic conditions can help
Brine pH 2 - 3 (acidic) or 7 - 8 (alkaline) o )
maintain mercury purity.[2]

Impurity Limits in Brine

Impurities can affect the
Iron (Fe) <1 ppm -
process efficiency.[1]

_ Impurities can affect the
Magnesium (Mg) <1 ppm .
process efficiency.[1]

Table 2: Electrolytic Cell Operating Conditions

Parameter Value Notes

Higher than diaphragm cells

Cell Voltage 45V
(3.5 V).[3]

] Higher current densities lead
) Typically < 145 A/ft2 for ]
Current Density i ] to excessive electrode
economical operation o
polarization.

Elevated temperatures

Operating Temperature 70-95°C o ) o
minimize brine resistivity.[1]
Higher concentrations increase

Sodium Concentration in 0.1 - 0.6 wt% (typically 0.2 - viscosity and the risk of

Amalgam 0.3 wt%) decomposition within the cell.
[4]

) Higher than diaphragm cells
Energy Consumption ~3400 kWh/ton of Clz

(~2500 kWh/ton).[3]

Table 3: Decomposer Operating Conditions
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Parameter Value Notes

Maintained to facilitate the

Operating Temperature 60 -110°C

decomposition reaction.[5]

Catalysts are used to increase

Graphite, iron, nickel, cobalt,

Catalyst the rate of amalgam

tungsten carbide

decomposition.[4]

Table 4: Product Specifications

Product Specification Notes

Produced directly from the

Sodium Hydroxide (NaOH) 50% aqueous solution

decomposer.[6]

Significantly purer than the

Sodium Chloride (NacCl) in

~30 ppm roduct from diaphragm cells.
NaOH pp p phrag
[6]
) ) ) Can often be used without
Chlorine (Cl2) Purity High o
further purification.
Hydrogen (Hz2) Purity High A valuable co-product.

Experimental Protocols

The following protocols are designed for a laboratory-scale setup and must be performed in a

well-ventilated fume hood with appropriate personal protective equipment.

4.1. Protocol 1: Electrolysis of Brine in a Laboratory Mercury Cell

Objective: To produce sodium amalgam and chlorine gas via the electrolysis of a saturated

sodium chloride solution using a mercury cathode.

Materials:

o Electrolytic cell (a two-compartment glass cell is suitable for lab scale)
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e Graphite or titanium anode

e High-purity liquid mercury

e Saturated sodium chloride (brine) solution, purified

e DC power supply

e Connecting wires with alligator clips

¢ Gas collection apparatus (e.g., inverted graduated cylinder)

 Stir plate and magnetic stir bar (optional, for brine circulation)

Procedure:

e Cell Setup:

o Thoroughly clean and dry the electrolytic cell.

o Carefully pour a layer of high-purity mercury into the bottom of the cell to act as the
cathode. Ensure the layer is of uniform thickness.

o Position the graphite or titanium anode in the cell, ensuring it is parallel to the mercury
surface and submerged in the brine, but not touching the mercury. The gap between the
anode and cathode is critical and should be minimized without causing a short circuit.

o Electrolyte Addition:

o Slowly add the purified, saturated brine solution to the cell until the anode is adequately
submerged.

o Electrolysis:

o Connect the positive terminal of the DC power supply to the anode and the negative
terminal to the mercury cathode.

o Turn on the power supply and adjust the voltage to approximately 4.5 V.
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o Observe the production of chlorine gas at the anode (bubbles will form). If desired, collect
the gas using a suitable gas collection apparatus.

o Continue the electrolysis for a predetermined amount of time to achieve the desired
concentration of sodium in the amalgam (typically 0.2-0.3 wt%).

o Shutdown and Amalgam Collection:
o Turn off the power supply.
o Carefully decant or siphon the brine solution from the cell.

o The liquid sodium amalgam can then be carefully transferred to the decomposer for the
next stage.

4.2. Protocol 2: Decomposition of Sodium Amalgam

Objective: To decompose the sodium amalgam to produce sodium hydroxide, hydrogen gas,
and regenerated mercury.

Materials:
o Decomposer vessel (a separate glass reactor)
o Graphite chips or other suitable catalyst
e Deionized water
o Gas collection apparatus
e pH indicator or pH meter
Procedure:
e Decomposer Setup:
o Place the catalyst (e.g., graphite chips) into the decomposer vessel.

o Carefully transfer the sodium amalgam from the electrolytic cell into the decomposer.
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o Decomposition:

o Slowly and carefully add deionized water to the decomposer. The reaction will begin,
producing hydrogen gas and sodium hydroxide. Caution: The reaction can be vigorous.

o Observe the evolution of hydrogen gas. If desired, collect the gas.

o The reaction will continue until the sodium in the amalgam is consumed. The completion of
the reaction can be monitored by the cessation of hydrogen evolution.

e Product Separation and Analysis:

o Once the reaction is complete, carefully separate the aqueous sodium hydroxide solution
from the regenerated mercury at the bottom of the vessel.

o The concentration of the sodium hydroxide solution can be determined by titration with a
standard acid.

o The purity of the regenerated mercury can be assessed, and it can be recycled for further
electrolysis.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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